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Compound of Interest

Compound Name: Sirpefenicol

Cat. No.: B8636501 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of Sirpefenicol (CAS No. 1632310-24-7), a phenicol antibacterial agent intended for

laboratory research use.[1][2] Adherence to these procedures is critical to ensure personnel

safety, environmental protection, and regulatory compliance. The primary directive for

Sirpefenicol disposal is to treat it as hazardous chemical waste, primarily due to its significant

environmental toxicity.[1]

Core Safety Principle: Sirpefenicol is classified as very toxic to aquatic life with long-lasting

effects.[1] Therefore, it must never be disposed of down the drain or in regular solid waste. All

waste streams containing Sirpefenicol must be collected, segregated, and disposed of

through an approved hazardous waste management program.

Sirpefenicol Hazard Profile
This table summarizes the key hazard classifications for Sirpefenicol as identified in its Safety

Data Sheet (SDS).[1]
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Hazard
Classification

GHS Category Hazard Statement
Precautionary
Statement Code

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed.
P301 + P312, P330

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life.
P273, P391

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects.

P273, P391

Disposal Mandate - -

P501: Dispose of

contents/ container to

an approved waste

disposal plant.

Standard Operating Procedure for Sirpefenicol
Disposal
This section provides a step-by-step guide for handling different waste streams contaminated

with Sirpefenicol. Always consult your institution's Environmental Health & Safety (EHS)

department for specific local requirements.

Personal Protective Equipment (PPE)
Before handling Sirpefenicol in any form (pure substance, solutions, or waste), ensure

appropriate PPE is worn, including:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Waste Segregation and Collection
Proper segregation is the first step in compliant waste management.
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Designate specific, clearly labeled hazardous waste containers for Sirpefenicol waste.

Never mix Sirpefenicol waste with other incompatible chemical waste streams.

Keep all hazardous waste containers securely closed except when actively adding waste.

Use secondary containment for all liquid waste containers to prevent spills.

Disposal Protocols for Specific Waste Streams
A. Unused or Expired Stock Sirpefenicol (Solid Powder or High-Concentration Solutions)

These materials are considered hazardous chemical waste.

Do not attempt to neutralize or deactivate them.

Collect all such materials in their original container or a designated, properly labeled

hazardous waste container.

Arrange for pickup and disposal through your institution's EHS-approved hazardous waste

vendor.

B. Contaminated Liquid Waste (e.g., Used Cell Culture Media, Supernatants)

Autoclaving is not a sufficient disposal method. While autoclaving can sterilize biohazardous

agents, it does not guarantee the chemical degradation of many antibiotics, including

potentially Sirpefenicol.

Collect all liquid waste containing Sirpefenicol in a dedicated, leak-proof, and clearly labeled

hazardous waste container.

Do not discharge any liquid antibiotic waste to the sewer system.

Store the container in a designated satellite accumulation area until it is ready for pickup by

your EHS department.

C. Contaminated Solid Waste (e.g., Gloves, Pipette Tips, Tubes, Flasks, Bench Paper)
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Place all solid waste items that have come into contact with Sirpefenicol into a designated

container for solid hazardous chemical waste. This is often a pail or drum lined with a heavy-

duty plastic bag.

Ensure the container is clearly labeled as containing Sirpefenicol-contaminated waste.

When the container is full, seal it securely and arrange for disposal via your EHS

department.

D. Empty Sirpefenicol Containers

Empty containers that held Sirpefenicol must be managed carefully to remove residual

product.

Rinse the container three times with a suitable solvent (e.g., water or as recommended by

your EHS office).

The first rinseate must be collected and disposed of as hazardous liquid waste. Subsequent

rinses should also be collected as hazardous waste to ensure full compliance.

After triple rinsing, completely deface or remove the original label.

Dispose of the clean, de-labeled container according to institutional guidelines for glass or

plastic recycling or disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of various

Sirpefenicol waste streams.
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Sirpefenicol Disposal Workflow
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Caption: Sirpefenicol waste disposal decision workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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